Cas no 344353-08-8 (5-(But-3-en-1-yl)tetrahydrofuran-2-ol)

• Product Name: 5-(But-3-en-1-yl)tetrahydrofuran-2-ol
• CAS No: 344353-08-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2951468
• PubChem ID: 13244267
• Update Time: 2025-06-14

5-(But-3-en-1-yl)tetrahydrofuran-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(丁-3-烯-1-基)四氢呋喃-2-醇
• 5-(But-3-en-1-yl)tetrahydrofuran-2-ol
• 5-but-3-enyloxolan-2-ol
• DTXSID901291661
• 5-(BUT-3-EN-1-YL)OXOLAN-2-OL
• 5-(3-Buten-1-yl)tetrahydro-2-furanol
• 344353-08-8

• Inchi： 1S/C8H14O2/c1-2-3-4-7-5-6-8(9)10-7/h2,7-9H,1,3-6H2
• InChI Key： OYBWIQXWZGASNB-UHFFFAOYSA-N
• SMILES： O1C(CCC1CCC=C)O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 5-(But-3-en-1-yl)tetrahydrofuran-2-ol

Recent Advances in the Study of 5-(But-3-en-1-yl)tetrahydrofuran-2-ol (CAS: 344353-08-8) in Chemical and Biomedical Research

The compound 5-(But-3-en-1-yl)tetrahydrofuran-2-ol (CAS: 344353-08-8) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 5-(But-3-en-1-yl)tetrahydrofuran-2-ol, which serves as a key intermediate in the production of various bioactive molecules. Researchers have developed novel catalytic methods to optimize its synthesis, improving yield and purity. These advancements are critical for scaling up production and ensuring reproducibility in pharmaceutical applications.

In terms of biological activity, preliminary investigations suggest that 5-(But-3-en-1-yl)tetrahydrofuran-2-ol exhibits promising anti-inflammatory and antimicrobial properties. In vitro studies have demonstrated its ability to inhibit the growth of certain bacterial strains, making it a potential candidate for the development of new antibiotics. Additionally, its anti-inflammatory effects are being explored for the treatment of chronic inflammatory diseases.

Further research has also explored the compound's potential in drug delivery systems. Due to its unique chemical structure, 5-(But-3-en-1-yl)tetrahydrofuran-2-ol can be functionalized to enhance the solubility and bioavailability of poorly water-soluble drugs. This property is particularly valuable in the formulation of new therapeutic agents, addressing a common challenge in drug development.

Despite these promising findings, challenges remain in fully understanding the compound's mechanism of action and long-term safety profile. Ongoing studies are focused on elucidating its pharmacokinetics and pharmacodynamics, as well as identifying any potential toxicological effects. These efforts are essential for translating laboratory findings into clinical applications.

In conclusion, 5-(But-3-en-1-yl)tetrahydrofuran-2-ol (CAS: 344353-08-8) represents a promising area of research in the chemical and biomedical fields. Its synthetic versatility, biological activity, and potential applications in drug development make it a compound of significant interest. Continued research and collaboration across disciplines will be crucial for unlocking its full therapeutic potential.